N-(benzo[d][1,3]dioxol-5-yl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H19N3O4S/c1-23-16(13-3-6-15(25-2)7-4-13)10-21-20(23)28-11-19(24)22-14-5-8-17-18(9-14)27-12-26-17/h3-10H,11-12H2,1-2H3,(H,22,24)
• InChI Key: HMGVUFSDVJIDHM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NC2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)OC
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a benzo[d][1,3]dioxol-5-yl group, a methoxyphenyl group, and an imidazole ring. These groups could potentially give the compound interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, given its functional groups, is likely to be quite complex. The presence of the imidazole ring and the benzo[d][1,3]dioxol-5-yl group could potentially result in interesting electronic and steric effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the methoxy group could potentially increase its solubility in organic solvents.

Scientific Research Applications

Anticancer Properties

• Research suggests that this compound exhibits promising anticancer activity. .

Anti-Inflammatory Effects

• The compound’s structure indicates potential anti-inflammatory properties. .

Antimicrobial Activity

• Preliminary studies indicate that this compound possesses antimicrobial effects. It may inhibit the growth of bacteria, fungi, or other pathogens. .

Neuroprotective Potential

• Given its structural features, researchers have explored its neuroprotective properties. .

Cardiovascular Applications

• Some studies suggest that this compound could impact cardiovascular health. .

Chemical Synthesis and Methodology

• Beyond its biological applications, this compound has been used in synthetic chemistry. .

Safety And Hazards

Without specific toxicity data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, it should be handled with care, following appropriate safety protocols.

Future Directions

Future research on this compound could involve exploring its synthesis, studying its reactivity, and testing its biological activity. If it shows promising biological activity, it could be developed into a drug.